Cas no 1808202-93-8 (Hydroxyzine-d8 Dihydrochloride)

• Product Name: Hydroxyzine-d8 Dihydrochloride
• CAS No: 1808202-93-8
• MF: C₂₁H₂₈Cl₂N₂O₂
• MW: 411.365223884583
• CID: 4557919
• Update Time: 2025-10-29

Hydroxyzine-d8 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydroxyzine-d8 (hydrochloride)
• Hydroxyzine-d8 Dihydrochloride

• Inchi： 1S/C21H27ClN2O2.ClH/c22-20-8-6-19(7-9-20)21(18-4-2-1-3-5-18)24-12-10-23(11-13-24)14-16-26-17-15-25;/h1-9,21,25H,10-17H2;1H
• InChI Key： IPSVAUIEEPSJRZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(Cl)=CC=1)N1C([H])([H])C([H])([H])N(CCOCCO)C([H])([H])C1([H])[H].Cl

Additional information on Hydroxyzine-d8 Dihydrochloride

Comprehensive Overview of Hydroxyzine-d8 Dihydrochloride (CAS No. 1808202-93-8): Applications and Research Insights

Hydroxyzine-d8 Dihydrochloride (CAS No. 1808202-93-8) is a deuterated analog of the widely used antihistamine Hydroxyzine. This stable isotope-labeled compound has gained significant attention in pharmaceutical research, particularly in drug metabolism studies, quantitative analysis, and clinical diagnostics. The incorporation of eight deuterium atoms (d8) enhances its utility as an internal standard in LC-MS/MS (liquid chromatography-tandem mass spectrometry) workflows, ensuring higher accuracy in pharmacokinetic profiling.

In recent years, the demand for deuterated compounds like Hydroxyzine-d8 Dihydrochloride has surged due to their critical role in precision medicine and personalized therapeutics. Researchers frequently search for terms such as "deuterated drug stability", "isotope-labeled internal standards", and "Hydroxyzine metabolite analysis", reflecting the compound's relevance in cutting-edge applications. Its use extends to forensic toxicology and doping control, where accurate detection of Hydroxyzine and its derivatives is essential.

The chemical structure of Hydroxyzine-d8 Dihydrochloride retains the core pharmacophore of Hydroxyzine while offering improved analytical sensitivity. This makes it indispensable for studies investigating histamine H1-receptor binding and allergic response modulation. Notably, its deuterium substitution minimizes interference from endogenous matrices, addressing common challenges in bioanalytical method development.

From an industry perspective, Hydroxyzine-d8 Dihydrochloride aligns with trends in green chemistry and sustainable synthesis. Laboratories increasingly prioritize compounds that reduce methodological variability, a topic often queried as "deuterium effect on HPLC retention time". Furthermore, its application in neuropharmacology research—especially for anxiety and pruritus management—has spurred interest in deuterated analogs for CNS drug development.

Quality control of Hydroxyzine-d8 Dihydrochloride requires stringent certification of isotopic purity (>98%), a key concern for purchasers searching "CAS 1808202-93-8 supplier specifications". The compound’s stability under various storage conditions (e.g., -20°C desiccated) is another frequently discussed topic in scientific forums, emphasizing its practicality in long-term studies.

Emerging discussions in pharmacogenomics have also highlighted the role of Hydroxyzine-d8 Dihydrochloride in understanding inter-individual variability in drug response. Searches like "CYP2D6 polymorphism and Hydroxyzine metabolism" underscore its value in bridging translational research gaps. As regulatory agencies emphasize data reproducibility, the demand for high-purity deuterated standards continues to grow.

In summary, Hydroxyzine-d8 Dihydrochloride (CAS No. 1808202-93-8) represents a pivotal tool for modern analytical and pharmacological research. Its versatility across biomarker discovery, therapeutic drug monitoring, and mechanistic studies ensures its prominence in both academic and industrial settings. Future innovations may explore its utility in multiplexed assay panels or AI-driven drug interaction models, further expanding its scientific footprint.